Cas no 915402-27-6 (Methyl 3-acetylbenzoate)
Methyl 3-acetylbenzoate structure
Product Name:Methyl 3-acetylbenzoate
CAS No:915402-27-6
MF:C10H10O3
MW:178.184603214264
MDL:MFCD09475799
CID:829621
Update Time:2023-08-03
Methyl 3-acetylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-acetylbenzoate
- 3-Acetyl-benzoic acid methyl ester
- 3-Acetylbenzoic acid methyl ester
- Benzoic acid, 3-acetyl-, methyl ester
- methyl3-acetylbenzoate
- methyl-3-acetylbenzoate
- Methyl 3-acetylbenzoic acid
- Methyl 3-acetylbenzenecarboxylate
- NCNUIUIDKJSGDM-UHFFFAOYSA-N
- 7004AJ
- SBB059243
- Benzoic acid,3-acetyl-, methyl ester
- CM12341
- TRA0035323
- Methyl 3-acetylbenzoate
-
- MDL: MFCD09475799
- Inchi: 1S/C10H10O3/c1-7(11)8-4-3-5-9(6-8)10(12)13-2/h3-6H,1-2H3
- InChI Key: NCNUIUIDKJSGDM-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CC=CC(C(C)=O)=C1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 210
- XLogP3: 1.9
- Topological Polar Surface Area: 43.4
Experimental Properties
- Density: 1.279
Methyl 3-acetylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D657773-1g |
methyl 3-acetylbenzoate |
915402-27-6 | 95% | 1g |
$285 | 2024-05-24 | |
| eNovation Chemicals LLC | D657773-1g |
methyl 3-acetylbenzoate |
915402-27-6 | 95% | 1g |
$285 | 2025-02-20 | |
| eNovation Chemicals LLC | D657773-1g |
methyl 3-acetylbenzoate |
915402-27-6 | 95% | 1g |
$285 | 2025-02-21 |
Methyl 3-acetylbenzoate Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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